Cas no 1806289-12-2 (2,3-Difluoro-4-methylbenzenethiol)

• Product Name: 2,3-Difluoro-4-methylbenzenethiol
• CAS No: 1806289-12-2
• MF: C₇H₆F₂S
• MW: 160.184347629547
• CID: 5004479
• Update Time: 2023-08-25

2,3-Difluoro-4-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-4-methylbenzenethiol
• 2,3-Difluoro-4-(methyl)thiophenol
• 2,3-Difluoro-4-methylbenzenethiol

• Inchi： 1S/C7H6F2S/c1-4-2-3-5(10)7(9)6(4)8/h2-3,10H,1H3
• InChI Key： KNVGGYIMKJOCPF-UHFFFAOYSA-N
• SMILES： SC1C=CC(C)=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 2.6
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols